![molecular formula C15H12O6 B1209521 Dihydrokaempferol CAS No. 724434-08-6](/img/structure/B1209521.png)
Dihydrokaempferol
Overview
Description
3, 5, 7-Trihydroxy-2-(4-hydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-4-one, also known as dihydro-kempferol or aromadendrin, belongs to the class of organic compounds known as flavanonols. Flavanonols are compounds containing a flavan-3-one moiety, with a structure characterized by a 2-phenyl-3, 4-dihydro-2H-1-benzopyran bearing a hydroxyl group and a ketone at the carbon C2 and C3, respectively. 3, 5, 7-Trihydroxy-2-(4-hydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-4-one is considered to be a practically insoluble (in water) and relatively neutral molecule. Outside of the human body, 3, 5, 7-trihydroxy-2-(4-hydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-4-one can be found in european plum and tea. This makes 3, 5, 7-trihydroxy-2-(4-hydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-4-one a potential biomarker for the consumption of these food products.
Scientific Research Applications
Antioxidant Properties
- Dihydrokaempferol isolated from wood knots of coniferous trees has been shown to inhibit lipid peroxidation, suggesting potential use as an antioxidant. This compound's structural data provide a basis for designing more active compounds (Redzynia et al., 2009).
Anti-Inflammatory Effects
- Engeletin, a form of this compound, demonstrated significant attenuation of uterus damage and reduced inflammation in a lipopolysaccharide-induced endometritis mouse model, indicating its potential for treating inflammatory conditions (Wu et al., 2016).
Role in Flavonoid Biosynthesis
- A capillary electrophoresis method was developed for quantifying this compound production, aiding in the study of flavanone 3-hydroxytransferase activity. This is significant for understanding flavonoid biosynthesis in plants (Owens et al., 2002).
Source in Plant Extracts
- Aspen knots were identified as a rich source of flavonoids, including this compound. This finding is relevant for sourcing bioactive flavonoids for various applications (Pietarinen et al., 2006).
Enzymatic Studies
- Flavonol synthase from Citrus unshiu was found to convert this compound to kaempferol, highlighting the enzyme's role in flavonoid metabolism (Lukačin et al., 2003).
Quantitative Analysis in Plants
- A validated high-performance thin-layer chromatographic method was developed for the quantitation of this compound-4'-O-glucopyranoside in Alcea species, aiding in the standardization of plant extracts (Abdel Salam et al., 2018).
Antimicrobial Properties
- This compound and related compounds from Ouratea sulcata exhibited significant in vitro antimicrobial activities against various microorganisms, suggesting their potential as antimicrobial agents (Pegnyemb et al., 2005).
Skin Care Applications
- This compound from Manilkara zapota bark showed potent antityrosinase, antioxidant, and cytotoxic activities, indicating its potential use in cosmeceutical products for skin care (Chunhakant & Chaicharoenpong, 2019).
Properties
IUPAC Name |
3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O6/c16-8-3-1-7(2-4-8)15-14(20)13(19)12-10(18)5-9(17)6-11(12)21-15/h1-6,14-18,20H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PADQINQHPQKXNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50274279 | |
Record name | 2,3-Dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50274279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
724434-08-6 | |
Record name | 2,3-Dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50274279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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